Cas no 1805533-66-7 (4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1805533-66-7
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4884902
• Update Time: 2025-06-08

4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-2-3-1-4(10)16-6(8(13,14)15)5(3)7(11)12/h1,7H,2H2
• InChI Key： YBQKHCIDXRZBNS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)(F)F)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1805533-66-7)

4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1805533-66-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique brominated and fluorinated pyridine structure, offers a wide range of potential applications in the development of novel drugs and chemical probes. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and application.

Chemical Properties: 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine is a brominated and fluorinated pyridine derivative. Its molecular formula is C₁₀H₄BrF₅N, with a molecular weight of approximately 299.04 g/mol. The compound features a bromomethyl group, a difluoromethyl group, a fluoro substituent, and a trifluoromethyl group attached to the pyridine ring. These functional groups contribute to the compound's unique chemical and physical properties, such as high lipophilicity and stability under various conditions.

Synthesis Methods: The synthesis of 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the sequential introduction of the bromomethyl, difluoromethyl, fluoro, and trifluoromethyl groups onto the pyridine ring. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of transition-metal-catalyzed reactions has significantly improved the yield and selectivity of the synthesis process.

Biological Activities: 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine has been studied for its potential biological activities, particularly in the context of drug discovery and development. One area of interest is its ability to modulate specific biological targets. Research has shown that this compound can interact with various enzymes and receptors, making it a valuable tool for probing biological pathways and developing new therapeutic agents. For example, studies have demonstrated that 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Clinical Applications: The potential clinical applications of 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine are currently under investigation. Preclinical studies have shown promising results in various disease models, including cancer and inflammatory disorders. The compound's ability to target specific biological pathways without significant off-target effects makes it an attractive candidate for further development. Clinical trials are ongoing to evaluate its safety and efficacy in human subjects.

Recent Research Developments: Recent research has focused on optimizing the structure-activity relationship (SAR) of 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine. Scientists are exploring modifications to the brominated and fluorinated groups to enhance its pharmacological properties, such as potency, selectivity, and bioavailability. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve the therapeutic index of this compound.

Safety Considerations: While 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine shows promise in various applications, it is important to consider its safety profile. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

FUTURE PERSPECTIVES: The future prospects for 4-(Bromomethyl)-3-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine are promising. Continued research into its biological activities and clinical applications is expected to lead to new insights and innovations in drug discovery and development. As our understanding of this compound deepens, it may become an important tool in addressing unmet medical needs.